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Compound of Interest

Compound Name: (R)-2-Methylpiperazine

Cat. No.: B1662055

This guide provides a comprehensive overview of the physical properties, specifically the
melting and boiling points, of (R)-2-Methylpiperazine. It is intended for researchers, scientists,
and professionals in drug development who require precise and reliable data for their work.
This document includes tabulated physical data, detailed experimental protocols for property
determination, and a workflow visualization for clarity.

Physical Properties Data

The following table summarizes the reported melting and boiling points for (R)-2-
Methylpiperazine. For comparative purposes, data for the racemic mixture, 2-
Methylpiperazine, is also included.

Compound CAS Number Melting Point (°C) Boiling Point (°C)
(R)-2-
_ _ 75336-86-6 86 - 93[1][2] 148 - 150[3]
Methylpiperazine
2-Methylpiperazine 153 - 156 @ ~1 atm[4
y.p P 109-07-9 61 - 66[4][5][6][71[8] @ 4l
(Racemic) [81[9][10]

Experimental Protocols

The following sections detail standard laboratory procedures for the determination of melting
and boiling points.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1662055?utm_src=pdf-interest
https://www.benchchem.com/product/b1662055?utm_src=pdf-body
https://www.benchchem.com/product/b1662055?utm_src=pdf-body
https://www.benchchem.com/product/b1662055?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9445086.htm
https://www.thermofisher.com/order/catalog/product/356270250
https://www.pipzine-chem.com/products/piperazine/r-2-methylpiperazine.html
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/2-Methylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5376580.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/m72404
https://www.fishersci.ca/shop/products/2-methylpiperazine-98-thermo-scientific-1/aab2440522
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/shop/products/2-methylpiperazine-98-thermo-scientific-1/aab2440522
http://www.stenutz.eu/chem/solv6.php?name=2-methylpiperazine
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-2-methylpiperazine-applications-uv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. A pure substance typically exhibits a sharp melting point, while impurities tend to

broaden the melting range and lower the melting point[11].

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)
Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil)

Procedure:

Sample Preparation: A small amount of the dry, crystalline (R)-2-Methylpiperazine is finely
powdered using a mortar and pestle[12]. The powdered sample is then packed into a
capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard
surface[12][13].

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb[13]. This assembly is then placed in the heating bath of
the melting point apparatus[13].

Heating and Observation: The heating medium is heated slowly and steadily, with constant
stirring to ensure uniform temperature distribution[13]. The temperature is carefully
monitored.

Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid appears to the temperature at which the entire sample has completely liquefied[13].
For accurate results, the heating rate should be slow near the expected melting point[12].
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure[14][15].

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or oil bath)

Rubber band or thread for attachment

Procedure:

o Sample Preparation: A small volume (a few milliliters) of liquid (R)-2-Methylpiperazine is
placed into a small test tube[14]. A capillary tube is placed inside the test tube with its open
end submerged in the liquid[14][16].

o Apparatus Setup: The test tube assembly is attached to a thermometer[15]. The setup is
then immersed in a heating bath[15][16].

e Heating and Observation: The heating bath is heated gently. As the temperature rises, air
trapped in the capillary tube will be expelled, seen as a slow stream of bubbles. Upon
reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
capillary tube[15][16].

o Data Recording: At this point, the heat source is removed, and the apparatus is allowed to
cool. The boiling point is the temperature at which the bubbling stops and the liquid begins to
be drawn back into the capillary tube[15][16]. The atmospheric pressure should also be
recorded as it affects the boiling point.

Visualized Workflow
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The following diagram illustrates the general experimental workflow for determining the
physical properties of a chemical compound.

Workflow for Physical Property Determination
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Caption: General workflow for melting and boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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